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Compound of Interest

Compound Name: (2-Hydroxyethyl) hydrogen adipate

CAS No.: 94109-19-0

Cat. No.: B1226960

Get Quote

An In-Depth Guide to the Spectroscopic Validation of (2-Hydroxyethyl) hydrogen adipate

Introduction: The Analytical Challenge
(2-Hydroxyethyl) hydrogen adipate is a bifunctional molecule synthesized from the partial esterification of adipic acid and ethylene glycol.[1] Its valu

intermediate lies in the presence of three distinct functional groups: a terminal carboxylic acid, a primary alcohol, and an ester linkage.[1][2] However,

starting materials (adipic acid, ethylene glycol) or the diester byproduct, Bis(2-hydroxyethyl) adipate.

Therefore, a robust analytical strategy must not only confirm the presence of the desired functional groups but also definitively prove the 1:1 stoichiom

moieties, a hallmark of the target monoester. This guide details an integrated spectroscopic approach—leveraging Nuclear Magnetic Resonance (NM

Spectroscopy, and Mass Spectrometry (MS)—to create a unique and verifiable "spectroscopic fingerprint" for (2-Hydroxyethyl) hydrogen adipate.

The Validation Workflow: An Integrated Approach
A successful validation relies on the convergence of evidence from multiple, orthogonal techniques. Each method provides a unique piece of the struc

validating workflow that confirms identity, purity, and structure.
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Caption: Integrated workflow for spectroscopic validation.

Part 1: Confirming Molecular Formula and Functional Groups
The initial phase establishes the fundamental characteristics of the molecule: its mass and the types of chemical bonds present.

Mass Spectrometry (MS)
Expertise & Experience: MS provides the most direct evidence of the compound's elemental composition. We employ a soft ionization technique, suc

source fragmentation and maximize the abundance of the molecular ion, which is critical for confirming the molecular weight.

Expected Data: (2-Hydroxyethyl) hydrogen adipate has a molecular formula of C₈H₁₄O₅ and a molecular weight of 190.19 g/mol .[1] In ESI-MS, we

[M+H]⁺ at an m/z of approximately 191.08. High-resolution mass spectrometry (HRMS) would further confirm the elemental composition to within a fe

Trustworthiness: The observation of the correct molecular ion peak immediately rules out the presence of significant quantities of adipic acid (MW: 14

diester, Bis(2-hydroxyethyl) adipate (MW: 234.25).[3] Fragmentation patterns can further support the structure, with expected losses of H₂O, the ethox

[4][5]

Ion Expected m/z (Monoisotopic) Interpretation

[M+H]⁺ 191.0863 Protonated molecular ion

[M-OH]⁺ 173.0757 Loss of hydroxyl group fr

[M-C₂H₄O]⁺ 147.0652 Loss of ethylene oxide m

Fourier-Transform Infrared (FTIR) Spectroscopy
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Expertise & Experience: FTIR is unparalleled for the rapid and definitive identification of functional groups. For this molecule, the key is to identify the 

stretches from both the alcohol and the carboxylic acid, and the carbonyl (C=O) stretches from both the ester and the carboxylic acid.

Trustworthiness: The spectrum of (2-Hydroxyethyl) hydrogen adipate is uniquely characteristic due to the combination of these functional groups. T

acid O-H stretch would suggest the diester, while the absence of the ester C=O stretch would point towards unreacted adipic acid.

Expected Data:

O-H Stretch (Carboxylic Acid): A very broad, strong absorption from ~3300 cm⁻¹ to 2500 cm⁻¹, which is characteristic of the hydrogen-bonded dime

O-H Stretch (Alcohol): A broad, strong absorption from ~3500 cm⁻¹ to 3200 cm⁻¹, which will overlap with the carboxylic acid signal.[8]

C-H Stretch: Sharp peaks just below 3000 cm⁻¹ (~2950-2850 cm⁻¹).[9]

C=O Stretch (Ester & Acid): A strong, intense absorption band between 1750-1700 cm⁻¹. The ester carbonyl typically appears around 1735 cm⁻¹, w

[10] These may resolve into two distinct peaks or, more likely, appear as one broad, very intense peak.

C-O Stretch: Two distinct, strong peaks in the fingerprint region, typically between 1300-1150 cm⁻¹, corresponding to the C-O linkages of the ester 

Functional Group Characteristic Absorption (cm⁻¹) Expected Appearance

Alcohol O-H 3500 - 3200 Broad, Strong (Overlaps

Carboxylic Acid O-H 3300 - 2500 Very Broad, Strong

Alkyl C-H 2950 - 2850 Medium to Strong, Sharp

Ester C=O ~1735 Strong, Sharp

Carboxylic Acid C=O ~1710 Strong (May merge with 

Ester/Acid C-O 1300 - 1150 Two Strong Peaks

Part 2: Mapping the Molecular Skeleton with NMR
While MS and FTIR confirm the pieces are present, NMR spectroscopy assembles them, providing a definitive map of the atomic connectivity.

Caption: Structure of (2-Hydroxyethyl) hydrogen adipate with proton labels.

Proton (¹H) NMR Spectroscopy
Expertise & Experience: ¹H NMR provides information on the number of distinct proton environments, their relative numbers (integration), and their ne

the molecule is a key feature; we expect to see distinct signals for the protons near the acid group versus those near the ester group.

Trustworthiness: The presence of the very downfield carboxylic acid proton signal (>10 ppm), combined with the characteristic triplet signals for the tw

the adipate chain, provides a highly specific fingerprint. This pattern cannot be replicated by the starting materials or the highly symmetric diester byp
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Label Approx. Shift (δ, ppm) Multiplicity Integration

a (COOH) 10 - 12 Broad Singlet 1H

f (-COOCH₂-) ~4.2 Triplet 2H

g (-CH₂OH) ~3.7 Triplet 2H

b (-CH₂COOH) ~2.4 Triplet 2H

d (-CH₂COO-) ~2.3 Triplet 2H

c (-CH₂CH₂-) ~1.6 Multiplet 4H

h (-OH) Variable Broad Singlet 1H

Carbon (¹³C) NMR Spectroscopy
Expertise & Experience: ¹³C NMR confirms the carbon skeleton of the molecule. The key validation point here is the number of unique carbon signals

Hydroxyethyl) hydrogen adipate are chemically distinct and should produce 8 separate signals.

Trustworthiness: This is a powerful comparative tool. Adipic acid would show only 3 signals due to symmetry. The diester, Bis(2-hydroxyethyl) adipate

symmetry). Observing exactly 8 signals is therefore compelling evidence for the monoester structure.

Carbon Environment Approx. Shift (δ, ppm) Rationale

Carboxylic Acid C=O 175 - 185 Deshielded carbonyl car

Ester C=O 170 - 175 Deshielded carbonyl car

-COOCH₂- 60 - 65 Carbon attached to este

-CH₂OH 58 - 62 Carbon attached to alcoh

-CH₂COO- 30 - 35 Carbon alpha to the este

-CH₂COOH 30 - 35 Carbon alpha to the acid

-CH₂CH₂- (central) 20 - 28 The two central alkyl car

Part 3: Experimental Protocols
These protocols provide a standardized framework for acquiring high-quality spectroscopic data for validation.

Protocol 1: NMR Sample Preparation and Acquisition
Sample Preparation: Accurately weigh ~10-20 mg of (2-Hydroxyethyl) hydrogen adipate and dissolve in ~0.7 mL of a suitable deuterated solvent

is often preferred as it can help in observing exchangeable protons like those from the -OH and -COOH groups.

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

¹H NMR Acquisition:

Insert the sample into a ≥400 MHz NMR spectrometer.

Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.
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Acquire a standard one-pulse ¹H spectrum with a 90° pulse angle and a relaxation delay of at least 5 seconds to ensure quantitative integration.

Set the spectral width to cover a range from -1 to 13 ppm.

¹³C NMR Acquisition:

Using the same sample, switch the spectrometer to the ¹³C channel.

Acquire a proton-decoupled ¹³C spectrum.

Use a sufficient number of scans to achieve a good signal-to-noise ratio, as ¹³C has a low natural abundance. The spectral width should be set fr

Protocol 2: FTIR Sample Preparation and Acquisition
Sample Preparation: As (2-Hydroxyethyl) hydrogen adipate is a liquid, the Attenuated Total Reflectance (ATR) method is ideal.[14]

Acquisition:

Record a background spectrum of the clean ATR crystal.

Place one to two drops of the neat liquid sample directly onto the ATR crystal.

Acquire the sample spectrum over a range of 4000-600 cm⁻¹.

Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ to obtain a high-quality spectrum.

Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Protocol 3: Mass Spectrometry Sample Preparation and Acquisition
Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent system, such as methanol or acetonitrile with 0.1% fo

protonation of the analyte, promoting the formation of the [M+H]⁺ ion in positive ESI mode.

Acquisition:

Infuse the sample solution into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

Acquire spectra in positive ion mode over an m/z range that includes the expected molecular ion (e.g., m/z 50-500).

Optimize source parameters (e.g., capillary voltage, gas flow) to maximize the signal of the [M+H]⁺ ion.

Conclusion: A Self-Validating Spectroscopic Profile
The structural validation of (2-Hydroxyethyl) hydrogen adipate is achieved not by a single data point, but by the overwhelming convergence of evid

MS confirms the correct molecular weight of 190.19 g/mol . FTIR verifies the simultaneous presence of alcohol, carboxylic acid, and ester functional g

unambiguous map of the asymmetric structure, confirming the 1:1 linkage of the adipate and hydroxyethyl moieties and clearly distinguishing the targ

byproducts. This integrated workflow constitutes a robust, reliable, and scientifically rigorous method for structural validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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